Cas no 1192056-62-4 (2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-oxazole)

• Product Name: 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-oxazole
• CAS No: 1192056-62-4
• MF: C₁₀H₁₆BNO₃
• MW: 209.049942970276
• MDL: MFCD10697443
• CID: 2112975
• PubChem ID: 56973096
• Update Time: 2024-11-03

2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Oxazole
• 2-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-OXAZOLE
• KKXBGDVHCQOKBO-UHFFFAOYSA-N
• AK315370
• 2-Methyloxazole-5-boronic acid pinacol ester
• Oxazole, 2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methyl-oxazole-5-boronic acid pinacol ester
• 2-METHYL-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,3-OXAZOLE
• CS-0109815
• MFCD10697443
• EN300-175868
• SCHEMBL13731024
• 1192056-62-4
• AKOS027323352
• DS-11296
• C71633
• DA-25856
• Z1509683929
• SB31625
• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-oxazole

• MDL： MFCD10697443
• Inchi： 1S/C10H16BNO3/c1-7-12-6-8(13-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3
• InChI Key： KKXBGDVHCQOKBO-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(C)O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 209.1223235g/mol
• Monoisotopic Mass: 209.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Experimental Properties

• Boiling Point: 285.4±13.0°C at 760 mmHg

2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-oxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C